Cas no 41639-71-8 ((15R)-Bimatoprost Acid)

• Product Name: (15R)-Bimatoprost Acid
• CAS No: 41639-71-8
• MF: C₂₃H₃₂O₅
• MW: 388.497187614441
• CID: 927188
• PubChem ID: 5311235
• Update Time: 2025-05-25

(15R)-Bimatoprost Acid Chemical and Physical Properties

Names and Identifiers

• 15(r)-17-phenyl trinor prostaglandin f2alpha
• (15R)-Bimatoprost Acid
• 15(R)-17-phenyl trinor Prostaglandin F2α
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-((R)-3-hydroxy-5-phenyl-pent-1-enyl)-cyclopentyl]-hept-5-enoic acid
• 15-phenyl-pentadecanoic acid
• 15-Phenylpentadecanoicacid
• 15-Phenyl-pentadecansaeure
• 15R-bimatoprost acid
• AC1MC6UW
• Benzenepentadecanoic acid
• CTK1D8695
• EINECS 254-849-9
• SureCN2551105
• 41639-71-8
• SR-01000946513-1
• (Z)-7-((1R,2R,3R,5S)-3,5-Dihydroxy-2-((R,E)-3-hydroxy-5-phenylpent-1-en-1-yl)cyclopentyl)hept-5-enoicacid
• AKOS040756120
• PD021276
• 15(R)-17-phenyl trinor Prostaglandin F2.alpha.
• (Z)-7-((1R,2R,3R,5S)-3,5-Dihydroxy-2-((R,E)-3-hydroxy-5-phenylpent-1-en-1-yl)cyclopentyl)hept-5-enoic acid
• 15(R)-17-phenyl trinor Prostaglandin F2??
• HMS3648J06
• 15R-17-Phenyl-Omega-Trinor PGF-2alpha
• SR-01000946513
• 9.alpha.,11.alpha.,15R-Trihydroxy-17-phenyl-18,19,20-trinor-prosta-5Z,13E-dien-1-oic acid
• YFHHIZGZVLHBQZ-MTDOSWCTSA-N
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-5-phenylpent-1-enyl]cyclopentyl]hept-5-enoic acid
• CS-0179707
• HY-139121
• A
• 15(R)-17-phenyl trinor Prostaglandin F2

• Inchi： 1S/C23H32O5/c24-18(13-12-17-8-4-3-5-9-17)14-15-20-19(21(25)16-22(20)26)10-6-1-2-7-11-23(27)28/h1,3-6,8-9,14-15,18-22,24-26H,2,7,10-13,16H2,(H,27,28)/b6-1-,15-14+/t18-,19-,20-,21+,22-/m1/s1
• InChI Key： YFHHIZGZVLHBQZ-MTDOSWCTSA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@@H](CCC2C=CC=CC=2)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 388.22497412g/mol
• Monoisotopic Mass: 388.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on (15R)-Bimatoprost Acid

(15R)-Bimatoprost Acid: A Comprehensive Overview

The compound with CAS No 41639-71-8, commonly referred to as (15R)-Bimatoprost Acid, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the chemical structure, biological activity, and latest research findings related to (15R)-Bimatoprost Acid, providing a detailed and up-to-date analysis.

(15R)-Bimatoprost Acid is a prostaglandin analog, specifically a derivative of prostaglandin F2α. Its chemical structure is characterized by a bicyclic framework with a hydroxyl group at the 15th position, which plays a crucial role in its biological activity. The compound's stereochemistry, particularly the (15R) configuration, is essential for its pharmacological effects. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of prostaglandin analogs, making (15R)-Bimatoprost Acid a focal point in drug development.

One of the most notable applications of (15R)-Bimatoprost Acid is in the treatment of ocular conditions, particularly glaucoma. The compound acts as an agonist at the prostaglandin receptor subtype FP, leading to increased outflow of aqueous humor and subsequent reduction in intraocular pressure (IOP). This mechanism has been validated in numerous clinical trials, demonstrating its efficacy and safety profile. Recent research has also explored the potential of (15R)-Bimatoprost Acid in other ocular conditions, such as age-related macular degeneration (AMD), where its anti-inflammatory properties may offer therapeutic benefits.

Beyond ophthalmology, (15R)-Bimatoprost Acid has shown promise in other therapeutic areas. For instance, studies have investigated its role in cardiovascular diseases, where its ability to modulate lipid metabolism and reduce inflammation could be beneficial. Additionally, preclinical research has suggested that (15R)-Bimatoprost Acid may have anti-cancer properties, particularly in inhibiting tumor growth and metastasis through modulation of the tumor microenvironment.

The latest advancements in synthetic chemistry have enabled more efficient and scalable production of (15R)-Bimatoprost Acid, addressing some of the challenges associated with its manufacturing. Novel synthetic routes, including enantioselective synthesis and biocatalytic approaches, have been developed to ensure high purity and stereochemical integrity. These innovations are critical for meeting the growing demand for this compound in both research and clinical settings.

In terms of pharmacokinetics, (15R)-Bimatoprost Acid exhibits favorable absorption and distribution profiles when administered topically or systemically. Its metabolism involves cytochrome P450 enzymes, with major metabolites being identified through advanced analytical techniques such as LC-MS/MS. Understanding the pharmacokinetic profile is essential for optimizing dosing regimens and minimizing adverse effects.

Recent clinical trials have focused on evaluating the long-term safety and efficacy of (15R)-Bimatoprost Acid in various patient populations. These studies have demonstrated a favorable safety profile with minimal systemic side effects when used as directed. However, ongoing research continues to explore potential improvements in delivery systems to enhance bioavailability and reduce local irritation.

In conclusion, (15R)-Bimatoprost Acid (CAS No 41639-71-8) is a versatile compound with significant potential across multiple therapeutic areas. Its unique chemical structure, coupled with advancements in synthesis and delivery technologies, positions it as a key player in modern drug development. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.